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Introduction
Dehydroalanine (Dha), an unsaturated amino acid, has emerged as a powerful and versatile

electrophilic handle in peptide and protein chemistry. Its α,β-unsaturated carbonyl moiety

serves as a Michael acceptor, enabling a wide range of chemoselective ligation and

bioconjugation reactions under mild conditions. This reactivity allows for the site-specific

introduction of various functionalities, including lipids, carbohydrates, and synthetic molecules,

making it an invaluable tool in chemical biology, drug development, and materials science. This

document provides detailed application notes and experimental protocols for the synthesis of

dehydroalanine-containing peptides and their subsequent use in peptide ligation.

I. Synthesis of Dehydroalanine-Containing Peptides
The most common and efficient method for incorporating dehydroalanine into peptides is

through the post-synthetic modification of a precursor amino acid. The oxidative elimination of a

selenocysteine residue is a widely adopted and robust strategy.[1][2] An alternative approach

involves the conversion of cysteine to dehydroalanine.[3][4]
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This method involves the incorporation of Fmoc-Se-phenylselenocysteine (Fmoc-Sec(Ph)-OH)

during standard solid-phase peptide synthesis (SPPS), followed by oxidative elimination to

generate the dehydroalanine residue.[1][5]

Workflow for Dha-Peptide Synthesis via Selenocysteine Oxidation:
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Figure 1: Workflow for Dha-Peptide Synthesis.

Experimental Protocol: Synthesis of a Dehydroalanine-Containing Peptide

This protocol details the manual Fmoc solid-phase peptide synthesis (SPPS) of a model

peptide containing a dehydroalanine residue.

Materials:

Fmoc-Rink Amide MBHA resin

Fmoc-amino acids

Fmoc-Se-phenylselenocysteine (Fmoc-Sec(Ph)-OH)

N,N'-Diisopropylcarbodiimide (DIC)

OxymaPure®

Piperidine

N,N-Dimethylformamide (DMF)
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Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Triisopropylsilane (TIS)

1,2-Ethanedithiol (EDT)

DODT (3,6-Dioxa-1,8-octanedithiol)

Hydrogen peroxide (H₂O₂) or Sodium periodate (NaIO₄)

HPLC grade acetonitrile and water

Procedure:

Resin Swelling: Swell Fmoc-Rink Amide MBHA resin in DMF for 30 minutes in a peptide

synthesis vessel.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes). Wash the

resin thoroughly with DMF and DCM.

Amino Acid Coupling:

Activate the Fmoc-amino acid (3 equivalents relative to resin loading) with DIC (3 eq.) and

OxymaPure® (3 eq.) in DMF for 5 minutes.

Add the activated amino acid solution to the resin and couple for 1-2 hours.

Wash the resin with DMF and DCM.

Incorporation of Fmoc-Sec(Ph)-OH: Couple Fmoc-Sec(Ph)-OH using the same procedure as

other amino acids.

Chain Elongation: Continue coupling the remaining amino acids according to the desired

sequence.

Cleavage and Global Deprotection:
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After the final Fmoc deprotection, wash the resin with DCM and dry under vacuum.

Treat the resin with a cleavage cocktail of TFA/TIS/H₂O/EDT (92.5:2.5:2.5:2.5) for 2-3

hours.

Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet with cold

ether.

Oxidative Elimination:[5][6]

Dissolve the crude selenocysteine-containing peptide in a suitable solvent (e.g., 50%

acetonitrile/water).

Add an oxidizing agent such as hydrogen peroxide (10-20 equivalents) or sodium

periodate (2-5 equivalents).

Monitor the reaction by HPLC and mass spectrometry until the conversion to the

dehydroalanine-containing peptide is complete (typically 30-60 minutes).

Purification: Purify the crude dehydroalanine-containing peptide by reverse-phase HPLC

using a C18 column and a water/acetonitrile gradient containing 0.1% TFA.

Characterization: Confirm the identity and purity of the final product by mass spectrometry.

The formation of dehydroalanine results in a mass decrease corresponding to the loss of

the phenylselenyl group (C₆H₅Se).

B. Synthesis via Conversion of Cysteine
An alternative route to dehydroalanine involves the chemical conversion of a cysteine residue.

Several methods have been developed, with the bis-alkylation-elimination being a common

approach.[3][4]

Workflow for Dha-Peptide Synthesis via Cysteine Conversion:

Cysteine-Containing Peptide Bis-alkylation
e.g., 2,5-dibromohexanediamide Base-mediated

Elimination
e.g., aqueous base

Dha-Containing Peptide
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Figure 2: Cysteine to Dehydroalanine Conversion.

II. Peptide Ligation via Dehydroalanine
The electrophilic nature of the dehydroalanine side chain allows for facile Michael addition

reactions with a variety of nucleophiles, enabling the formation of stable carbon-sulfur, carbon-

nitrogen, and carbon-carbon bonds.

A. Thiol-Michael Addition
The conjugate addition of thiols to dehydroalanine is a highly efficient and widely used ligation

method for the synthesis of modified peptides, including lipopeptides, glycopeptides, and for

the formation of lanthionine bridges.[1][7]

General Reaction Scheme:

Peptide-Dha + R-SH Peptide-Cys(R)

 Base catalyst
(e.g., pH 8-9) 

Click to download full resolution via product page

Figure 3: Thiol-Michael Addition to Dha.

Quantitative Data for Thiol-Michael Addition:
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Nucleophile
(R-SH)

Peptide
Sequence

Reaction
Conditions

Yield (%) Reference

Farnesylthiol
Ac-CV(Dha)IM-

NH₂

NaOMe, MeOH,

rt, 2h
65 [8]

Thioacetate
Ac-CV(Dha)IM-

NH₂

NaOMe, MeOH,

rt, 2h
78 [8]

1-Thio-β-D-

glucose

Ac-G(Dha)G-

NH₂
pH 8.5, rt, 1h >95 [8]

Decanethiol
Ac-GC(Dha)GY-

NH₂

pH 8.5, DPC, rt,

18h
>99 [9]

Cholesterol-thiol
Ac-GC(Dha)GY-

NH₂

pH 8.5, DPC, rt,

18h
65 [9]

Experimental Protocol: Synthesis of a Lipopeptide via Thiol-Michael Addition

This protocol describes the ligation of a thiolated lipid to a dehydroalanine-containing peptide.

[9]

Materials:

Purified dehydroalanine-containing peptide

Thiolated lipid (e.g., decanethiol)

Sodium phosphate buffer (pH 8.5)

Dodecylphosphocholine (DPC)

HPLC grade acetonitrile and water

Procedure:

Reaction Setup: Dissolve the dehydroalanine-containing peptide in sodium phosphate

buffer (pH 8.5) containing DPC to a final peptide concentration of approximately 1 mM.
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Addition of Thiol: Add the thiolated lipid (1.2-2 equivalents) to the peptide solution.

Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction

by HPLC and mass spectrometry. The reaction is typically complete within 1-18 hours.[9]

Purification: Purify the resulting lipopeptide by reverse-phase HPLC using a C4 or C18

column and a water/acetonitrile gradient containing 0.1% TFA.

Characterization: Confirm the identity and purity of the lipopeptide by mass spectrometry.

The product will have a mass corresponding to the sum of the Dha-peptide and the thiolated

lipid.

B. Aza-Michael Addition
The addition of amine nucleophiles to dehydroalanine provides a route to form stable

secondary or tertiary amine linkages, which can be used to introduce probes, drugs, or other

functionalities.[10]

Quantitative Data for Aza-Michael Addition:

Nucleophile
(R-NH₂)

Peptide
Reaction
Conditions

Conversion
(%)

Reference

Benzylamine C2Am-Dha95 pH 8.0, 37°C, 3h >95 [10]

Cyclohexylmethy

lamine
C2Am-Dha95 pH 8.0, 37°C, 3h >95 [10]

Morpholine
Thiostrepton

(Dha)

pH 8.0, 37°C,

24h
~80 [11]

Piperidine (in

Crizotinib)
Her2-Dha

pH 8.0, 37°C,

48h
>95 [10]

C. Lanthionine Synthesis
Dehydroalanine is a key precursor for the synthesis of lanthionine bridges, which are

characteristic of lantibiotic peptides. This can be achieved through the intramolecular Michael
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addition of a cysteine residue to a dehydroalanine residue within the same peptide chain.[1]

[12]

Experimental Protocol: Intramolecular Lanthionine Bridge Formation

This protocol is adapted from the synthesis of cyclic thioethers.[1]

Materials:

Purified peptide containing both a dehydroalanine and a cysteine residue (with the cysteine

side chain protected, e.g., with a trityl group).

Tris(2-carboxyethyl)phosphine (TCEP)

Ammonium bicarbonate buffer (pH 8.0-8.5)

Procedure:

Deprotection of Cysteine: Dissolve the peptide in an aqueous buffer. Add TCEP (1.5-2

equivalents) to deprotect the cysteine thiol.

Cyclization: Adjust the pH of the solution to 8.0-8.5 with an ammonium bicarbonate solution

to facilitate the intramolecular Michael addition.

Reaction Monitoring: Monitor the cyclization reaction by HPLC and mass spectrometry. The

reaction is typically complete within a few hours.

Purification and Characterization: Purify the cyclic lanthionine-containing peptide by reverse-

phase HPLC and characterize by mass spectrometry.

D. Palladium-Catalyzed Cross-Coupling
Palladium-catalyzed cross-coupling reactions offer a powerful method for forming carbon-

carbon bonds with dehydroalanine, allowing for the introduction of aryl and vinyl groups.[13]

[14][15]

General Reaction Scheme:
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Peptide-Dha + Ar-B(OH)2 Peptide-Phe(Ar)

 Pd Catalyst
(e.g., Pd(EDTA)(OAc)2) 

Click to download full resolution via product page

Figure 4: Palladium-Catalyzed Cross-Coupling.

Quantitative Data for Palladium-Catalyzed Cross-Coupling:

Arylboronic
Acid

Peptide/Pro
tein

Palladium
Catalyst

Reaction
Conditions

Conversion
(%)

Reference

Phenylboroni

c acid
Nisin

Pd(EDTA)

(OAc)₂

pH 7, 37°C,

24h

Mixture of

products
[13][16]

4-

Formylphenyl

boronic acid

Nisin
Pd(EDTA)

(OAc)₂

pH 7, 37°C,

24h

Mixture of

products
[13][16]

4-

Carboxyphen

ylboronic acid

Nisin
Pd(EDTA)

(OAc)₂

pH 7, 37°C,

24h

Mixture of

products
[13][16]

III. Conclusion
Dehydroalanine serves as a versatile and powerful handle for peptide ligation and

modification. The straightforward synthesis of Dha-containing peptides, coupled with the high

efficiency and chemoselectivity of subsequent ligation reactions, provides a robust platform for

the creation of complex and functionalized peptide-based molecules. The protocols and data

presented herein offer a comprehensive guide for researchers to harness the potential of

dehydroalanine chemistry in their respective fields.

IV. References
[1] Okeley, N. M., Zhu, Y., & van der Donk, W. A. (2000). Facile chemoselective synthesis of

dehydroalanine-containing peptides. Organic letters, 2(23), 3603–3606. [3] Chalker, J. M.,

Gunnoo, S. B., Boutureira, O., Gerstberger, S. C., Fernández-González, M., Bernardes, G. J.,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.benchchem.com/product/b10760469?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146911/
https://www.researchgate.net/figure/Purification-of-lipopeptides-by-reversed-phase-HPLC-on-a-Thermo-Hypersil-Keystone-ODS_fig1_308267448
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146911/
https://www.researchgate.net/figure/Purification-of-lipopeptides-by-reversed-phase-HPLC-on-a-Thermo-Hypersil-Keystone-ODS_fig1_308267448
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146911/
https://www.researchgate.net/figure/Purification-of-lipopeptides-by-reversed-phase-HPLC-on-a-Thermo-Hypersil-Keystone-ODS_fig1_308267448
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ol006485d
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://scispace.com/pdf/methods-for-converting-cysteine-to-dehydroalanine-on-2pol7qf6yz.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


... & Davis, B. G. (2011). Methods for converting cysteine to dehydroalanine on peptides and

proteins. Chemical Science, 2(9), 1666-1676. [13] de Bruijn, A. D., & Roelfes, G. (2018).

Catalytic Modification of Dehydroalanine in Peptides and Proteins by Palladium‐Mediated

Cross‐Coupling. Chemistry–A European Journal, 24(48), 12728-12733. [2] Zhu, Y., Gieselman,

M. D., & van der Donk, W. A. (2001). Convergent synthesis of peptide conjugates using

dehydroalanines for chemoselective ligations. Organic letters, 3(8), 1141-1144. [17] Dadova,

J., Galan, S. R., & Davis, B. G. (2018). Synthesis of modified proteins via functionalization of

dehydroalanine. Current opinion in chemical biology, 46, 71-81. [9] Swinand, G., Rowe, M.,

Bowen, K., Olatunji, S., Caffrey, M., & Scanlan, E. M. (2025). Late-stage lipidation of peptides

via aqueous thiol-michael addition to dehydroalanine (Dha). Chemical Communications. [18]

Ferreira, P. M., Maia, H. L., & Monteiro, L. S. (2001). Michael addition of thiols, carbon

nucleophiles and amines to dehydroamino acid and dehydropeptide derivatives. Journal of the

Chemical Society, Perkin Transactions 1, (24), 3167-3173. [19] Bernardes, G. J., Chalker, J.

M., Errey, J. C., & Davis, B. G. (2008). Facile conversion of cysteine and alkyl cysteines to

dehydroalanine on protein surfaces: versatile and switchable access to functionalized

proteins. Journal of the American Chemical Society, 130(15), 5052-5053. [10] Pernas, L. E.,

Gallego, M., Saubi, C., Gairi, M., Pey, A. L., & Albericio, F. (2017). Chemoselective Installation

of Amine Bonds on Proteins through Aza-Michael Ligation. Journal of the American Chemical

Society, 139(49), 17978-17987. [4] Koniev, O., & Wagner, A. (2015). Developments and recent

advancements in the field of site-specific protein modification. Chemical Society Reviews,

44(15), 5495-5551. [20] Zhu, Y., & van der Donk, W. A. (2001). Convergent synthesis of peptide

conjugates using dehydroalanines for chemoselective ligations. Organic letters, 3(8), 1141-

1144. [14] Dowine de Bruijn, A., & Roelfes, G. (2018). Catalytic Modification of

Dehydroalanine in Peptides and Proteins by Palladium‐Mediated Cross‐Coupling. Chemistry–

A European Journal, 24(48), 12728-12733. [21] Deming, T. J. (2022). Poly(dehydroalanine):

Synthesis, Properties, and Functional Diversification of a Fluorescent Polypeptide. Journal of

the American Chemical Society, 144(9), 3865-3875. [16] de Bruijn, A. D., & Roelfes, G. (2018).

Catalytic Modification of Dehydroalanine in Peptides and Proteins by Palladium-Mediated

Cross-Coupling. Chemistry (Weinheim an der Bergstrasse, Germany), 24(48), 12728–12733.

[22] Swinand, G., Rowe, M., Bowen, K., Olatunji, S., Caffrey, M., & Scanlan, E. M. (2025). Late-

stage lipidation of peptides via aqueous thiol-michael addition to dehydroalanine (Dha).

Chemical Communications. [23] Zhang, C., Li, X., & Chen, Y. (2025). Late-Stage C–H

Functionalization of Dehydroalanine-Containing Peptides with Arylthianthrenium Salts and Its

Application in Synthesis of Tentoxin Analogue. Organic Letters. [15] de Bruijn, A. D., & Roelfes,

G. (2018). Catalytic Modification of Dehydroalanine in Peptides and Proteins by Palladium-

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146911/
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2001/p1/b106487h
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://www.researchgate.net/publication/242297914_Michael_Addition_of_Thiols_Carbon_Nucleophiles_and_Amines_to_Dehydroamino_Acid_and_Dehydropeptide_Derivatives
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://www.researchgate.net/publication/391390300_Late-Stage_Lipidation_of_Peptides_via_Aqueous_Thiol-Michael_Addition_to_Dehydroalanine_Dha
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://www.researchgate.net/publication/10730926_Loss_of_selenium_from_selenoproteins_Conversion_of_selenocysteine_to_dehydroalanine_in_vitro
https://pmc.ncbi.nlm.nih.gov/articles/PMC5088217/
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jacs.7b10702
https://pubs.rsc.org/en/content/articlelanding/2011/sc/c1sc00185j
https://pmc.ncbi.nlm.nih.gov/articles/PMC5068825/
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29923249/
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2025/cc/d5cc00156k
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://www.researchgate.net/figure/Purification-of-lipopeptides-by-reversed-phase-HPLC-on-a-Thermo-Hypersil-Keystone-ODS_fig1_308267448
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125731/
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://www.researchgate.net/figure/Strategies-for-the-total-synthesis-of-lanthipeptides-a-Total-synthesis-of-nisin-by-the_fig5_349651399
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://research.rug.nl/nl/publications/catalytic-modification-of-dehydroalanine-in-peptides-and-proteins/
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mediated Cross-Coupling. Chemistry (Weinheim an der Bergstrasse, Germany), 24(48),

12728–12733. [24] Chalker, J. M., Gunnoo, S. B., Boutureira, O., Gerstberger, S. C.,

Fernández-González, M., Bernardes, G. J., ... & Davis, B. G. (2011). Methods for converting

cysteine to dehydroalanine on peptides and proteins. Chemical science, 2(9), 1666-1676. [25]

Zhang, T., & Li, X. (2023). The mechanism of thia-Michael addition catalyzed by LanC

enzymes. Proceedings of the National Academy of Sciences, 120(3), e2215809120. [7]

Ferreira, P. M., Maia, H. L., & Monteiro, L. S. (2001). Michael addition of thiols, carbon

nucleophiles and amines to dehydroamino acid and dehydropeptide derivatives. Journal of the

Chemical Society, Perkin Transactions 1, (24), 3167-3173. [26] Calce, E., Digilio, G., Menchise,

V., Saviano, M., & De Luca, S. (2018). Chemoselective Glycosylation of Peptides through S‐

Alkylation Reaction. Chemistry–A European Journal, 24(24), 6231-6238. [27] Bioorthogonal

Aza-Michael Addition to Dehydrated Amino Acids in Antimicrobial Peptides. (2023). ChemRxiv.

[11] Bioorthogonal Aza-Michael Addition to Dehydrated Amino Acids in Antimicrobial Peptides.

(2023). ChemRxiv. [28] Guttilla, I. K., & Seebeck, F. P. (2019). Insights into the deselenization

of selenocysteine into alanine and serine. Chemical science, 10(2), 528-533. [29] Chrisman, P.

A., Pitesky, M. E., & McLuckey, S. A. (2016). The dehydroalanine effect in the fragmentation of

ions derived from polypeptides. Journal of mass spectrometry, 51(10), ii. [8] Zhu, Y.,

Gieselman, M. D., & van der Donk, W. A. (2001). Convergent synthesis of peptide conjugates

using dehydroalanines for chemoselective ligations. Organic Letters, 3(8), 1141–1144. [30]

Janek, T., Łukaszewicz, M., & Rezanka, T. (2016). Direct quantification of lipopeptide

biosurfactants in biological samples via HPLC and UPLC-MS requires sample modification with

an organic solvent. Journal of chromatography. B, Analytical technologies in the biomedical and

life sciences, 1033, 281-288. [31] Yamamoto, H., & Yamamoto, S. (2025). Thiol-Michael

Addition of Thiolated Lipids at Dehydroalanine-Resue-Containing Peptides. Synfacts, 21(08),

850-850. [32] Coin, I., Katritch, V., Sun, T., Xiang, Z., Cheng, F., & Ye, S. (2013). Fmoc solid-

phase peptide synthesis. Nature protocols, 8(12), 2245-2268. [5] Levengood, M. R., & van der

Donk, W. A. (2006). Dehydroalanine-containing peptides: preparation from

phenylselenocysteine and utility in convergent ligation strategies. Nature protocols, 1(6), 3001-

3010. [33] Hu, T., & Liu, L. (2011). Loss of selenium from selenoproteins: conversion of

selenocysteine to dehydroalanine in vitro. Journal of the American Society for Mass

Spectrometry, 22(8), 1433-1439. [34] van Kasteren, S. I., Kramer, H. B., Jensen, H. H., &

Overkleeft, H. S. (2012). Synthesis of glycopeptides and glycopeptide conjugates. Organic &

biomolecular chemistry, 10(42), 8345-8357. [35] Dube, D. H., & Bertozzi, C. R. (2003).

Synthesis of S-linked glycopeptides in aqueous solution. Glycobiology, 13(11), 775-782. [36]

Palladium Catalysts. (n.d.). Tokyo Chemical Industry Co., Ltd. [37] Emerging Trends in

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 15 Tech Support

https://scispace.com/papers/methods-for-converting-cysteine-to-dehydroalanine-on-2pol7qf6yz
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9934072/
https://www.researchgate.net/publication/8952617_Michael_Addition_of_Amines_and_Thiols_to_Dehydroalanine_Amides_A_Remarkable_Rate_Acceleration_in_Water
https://www.chemistryviews.org/details/ezine/11014914/Efficient_Synthesis_of_S-Linked_Glycopeptides/
https://www.creative-peptides.com/resources/fmoc-solid-phase-peptide-synthesis-mechanism-and-protocol.html
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/658551a9e9ebbb4db97c3290/original/bioorthogonal-aza-michael-addition-to-dehydrated-amino-acids-in-antimicrobial-peptides.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6054048/
https://pubmed.ncbi.nlm.nih.gov/27747990/
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5442266/
https://www.researchgate.net/publication/393962758_Thiol-Michael_Addition_of_Thiolated_Lipids_at_Dehydroalanine-Residue-Containing_Peptides
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://experiments.springernature.com/articles/10.1007/978-1-4939-2999-3_5
https://pubmed.ncbi.nlm.nih.gov/17406561/
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12781460/
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9400947/
https://figshare.com/articles/journal_contribution/Synthesis_of_i_S_i_-Linked_Glycopeptides_in_Aqueous_Solution/3698802?backTo=/collections/Synthesis_of_i_S_i_-Linked_Glycopeptides_in_Aqueous_Solution/3395316
https://www.tcichemicals.com/OP/en/c/12640
https://www.preprints.org/manuscript/202501.1052/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross-Coupling Catalysis.

(2025). Preprints.org. [38] Coin, I., Katritch, V., Sun, T., Xiang, Z., Cheng, F., & Ye, S. (2013).

Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult

sequences. Amino acids, 44(2), 333-354. [12] Zhang, Q., Yu, Y., & van der Donk, W. A. (2012).

A Facile Method for Determining Lanthipeptide Stereochemistry. ACS chemical biology, 7(5),

838-843. [39] Guide to Solid Phase Peptide Synthesis. (n.d.). AAPPTEC. [40] Mohd Mustapa,

M. F. (2004). Synthesis of lanthionine-containing peptides on solid phase via an orthogonal

protecting group strategy (Doctoral dissertation, UCL (University College London)). [41]

Alajlani, M., Shiekh, A., Hasnain, S., & Brantner, A. (2016). Purification and characterization of

a novel bacterial Lipopeptide(s) biosurfactant and determining its antimicrobial and cytotoxic

properties. Journal of microbiology, biotechnology and food sciences, 5(6), 539. [6] Levengood,

M. R., & van der Donk, W. A. (2006). Dehydroalanine-containing peptides: Preparation from

phenylselenocysteine and utility in convergent ligation strategies. Nature Protocols, 1(6), 3001-

3010. [42] Loo, J. A. (2013). Protein Characterization by Mass Spectrometry. In BR266. [43]

Synthesis of N-glycopeptides. (n.d.). Creative Biolabs. [44] Clark, K. M., & van der Donk, W. A.

(2009). Using expressed protein ligation to probe the substrate specificity of lantibiotic

synthetases. Methods in enzymology, 458, 433-453. [45] Nothias-Scaglia, F., Dumont, J., Ralet,

M. C., & Amblard, M. (2023). Chemical Synthesis of Glycopeptides containing l-Arabinosylated

Hydroxyproline and Sulfated Tyrosine. Chembiochem, 24(6), e202200609.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Michael addition of thiols, carbon nucleophiles and amines to dehydroamino acid and
dehydropeptide derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC
Publishing) [pubs.rsc.org]

3. scispace.com [scispace.com]

4. Methods for converting cysteine to dehydroalanine on peptides and proteins - Chemical
Science (RSC Publishing) [pubs.rsc.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.researchgate.net/publication/5768317_Solid-phase_peptide_synthesis_from_standard_procedures_to_the_synthesis_of_difficult_sequences
https://www.researchgate.net/figure/A-Lanthipeptide-synthases-catalyze-the-formation-of-lanthionines-and-methyllanthionines_fig1_375037960
https://www.peptide.com/resources/solid-phase-peptide-synthesis/
https://www.protocols.io/view/hplc-purification-of-peptides-gvsbw6e.pdf
https://www.mdpi.com/1420-3049/26/9/2619
https://www.researchgate.net/publication/6414511_Dehydroalanine-containing_peptides_Preparation_from_phenylselenocysteine_and_utility_in_convergent_ligation_strategies
https://www.benchchem.com/product/b10760469?utm_src=pdf-body
https://www.promega.com/-/media/files/resources/product-guides/proteomics/protein-characterization-by-mass-spectrometry.pdf?la=en&utm_source=promegaconnections_8_24_2018&utm_medium=social&utm_campaign=none&utm_term=protease
https://www.creative-biolabs.com/glycoprotein/synthesis-of-n-glycopeptides.htm
https://pubmed.ncbi.nlm.nih.gov/19632472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10043930/
https://www.benchchem.com/product/b10760469?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/ol006485d
https://pubs.rsc.org/en/content/articlelanding/2001/p1/b106487h
https://pubs.rsc.org/en/content/articlelanding/2001/p1/b106487h
https://pubs.rsc.org/en/content/articlelanding/2001/p1/b106487h
https://scispace.com/pdf/methods-for-converting-cysteine-to-dehydroalanine-on-2pol7qf6yz.pdf
https://pubs.rsc.org/en/content/articlelanding/2011/sc/c1sc00185j
https://pubs.rsc.org/en/content/articlelanding/2011/sc/c1sc00185j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Dehydroalanine-containing peptides: preparation from phenylselenocysteine and utility in
convergent ligation strategies - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. chem.uci.edu [chem.uci.edu]

9. researchgate.net [researchgate.net]

10. pubs.acs.org [pubs.acs.org]

11. chemrxiv.org [chemrxiv.org]

12. researchgate.net [researchgate.net]

13. Catalytic Modification of Dehydroalanine in Peptides and Proteins by Palladium‐Mediated
Cross‐Coupling - PMC [pmc.ncbi.nlm.nih.gov]

14. Catalytic Modification of Dehydroalanine in Peptides and Proteins by Palladium-Mediated
Cross-Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]

15. research.rug.nl [research.rug.nl]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. researchgate.net [researchgate.net]

19. Purification of Bioactive Lipopeptides Produced by Bacillus subtilis Strain BIA - PMC
[pmc.ncbi.nlm.nih.gov]

20. The dehydroalanine effect in the fragmentation of ions derived from polypeptides - PMC
[pmc.ncbi.nlm.nih.gov]

21. Direct and chemoselective transformation of cysteine to dehydroalanine on peptides -
Chemical Communications (RSC Publishing) [pubs.rsc.org]

22. Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-
thiocyanatobenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]

23. researchgate.net [researchgate.net]

24. scispace.com [scispace.com]

25. The mechanism of thia-Michael addition catalyzed by LanC enzymes - PMC
[pmc.ncbi.nlm.nih.gov]

26. Efficient Synthesis of S-Linked Glycopeptides - ChemistryViews [chemistryviews.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17406561/
https://pubmed.ncbi.nlm.nih.gov/17406561/
https://www.researchgate.net/publication/6414511_Dehydroalanine-containing_peptides_Preparation_from_phenylselenocysteine_and_utility_in_convergent_ligation_strategies
https://www.researchgate.net/publication/8952617_Michael_Addition_of_Amines_and_Thiols_to_Dehydroalanine_Amides_A_Remarkable_Rate_Acceleration_in_Water
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.researchgate.net/publication/391390300_Late-Stage_Lipidation_of_Peptides_via_Aqueous_Thiol-Michael_Addition_to_Dehydroalanine_Dha
https://pubs.acs.org/doi/10.1021/jacs.7b10702
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/658551a9e9ebbb4db97c3290/original/bioorthogonal-aza-michael-addition-to-dehydrated-amino-acids-in-antimicrobial-peptides.pdf
https://www.researchgate.net/figure/A-Lanthipeptide-synthases-catalyze-the-formation-of-lanthionines-and-methyllanthionines_fig1_375037960
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146911/
https://pubmed.ncbi.nlm.nih.gov/29923249/
https://pubmed.ncbi.nlm.nih.gov/29923249/
https://research.rug.nl/nl/publications/catalytic-modification-of-dehydroalanine-in-peptides-and-proteins/
https://www.researchgate.net/figure/Purification-of-lipopeptides-by-reversed-phase-HPLC-on-a-Thermo-Hypersil-Keystone-ODS_fig1_308267448
https://www.researchgate.net/publication/242297914_Michael_Addition_of_Thiols_Carbon_Nucleophiles_and_Amines_to_Dehydroamino_Acid_and_Dehydropeptide_Derivatives
https://www.researchgate.net/publication/10730926_Loss_of_selenium_from_selenoproteins_Conversion_of_selenocysteine_to_dehydroalanine_in_vitro
https://pmc.ncbi.nlm.nih.gov/articles/PMC5088217/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5088217/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5068825/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5068825/
https://pubs.rsc.org/en/content/articlelanding/2025/cc/d5cc00156k
https://pubs.rsc.org/en/content/articlelanding/2025/cc/d5cc00156k
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8125731/
https://www.researchgate.net/figure/Strategies-for-the-total-synthesis-of-lanthipeptides-a-Total-synthesis-of-nisin-by-the_fig5_349651399
https://scispace.com/papers/methods-for-converting-cysteine-to-dehydroalanine-on-2pol7qf6yz
https://pmc.ncbi.nlm.nih.gov/articles/PMC9934072/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9934072/
https://www.chemistryviews.org/details/ezine/11014914/Efficient_Synthesis_of_S-Linked_Glycopeptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


27. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides
[creative-peptides.com]

28. Insights into the deselenization of selenocysteine into alanine and serine - PMC
[pmc.ncbi.nlm.nih.gov]

29. The dehydroalanine effect in the fragmentation of ions derived from polypeptides -
PubMed [pubmed.ncbi.nlm.nih.gov]

30. Direct quantification of lipopeptide biosurfactants in biological samples via HPLC and
UPLC-MS requires sample modification with an organic solvent - PMC
[pmc.ncbi.nlm.nih.gov]

31. researchgate.net [researchgate.net]

32. Fmoc Solid-Phase Peptide Synthesis | Springer Nature Experiments
[experiments.springernature.com]

33. Loss of selenium from selenoproteins: conversion of selenocysteine to dehydroalanine in
vitro [pubmed.ncbi.nlm.nih.gov]

34. Synthesis of glycopeptides and glycopeptide conjugates - PMC [pmc.ncbi.nlm.nih.gov]

35. Item - Synthesis of S-Linked Glycopeptides in Aqueous Solution - figshare - Figshare
[figshare.com]

36. Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts] | Tokyo
Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

37. Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced
Cross-Coupling Catalysis[v1] | Preprints.org [preprints.org]

38. researchgate.net [researchgate.net]

39. peptide.com [peptide.com]

40. protocols.io [protocols.io]

41. mdpi.com [mdpi.com]

42. promega.com [promega.com]

43. Synthesis of N-glycopeptides - Creative Biolabs [creative-biolabs.com]

44. Using expressed protein ligation to probe the substrate specificity of lantibiotic
synthetases - PubMed [pubmed.ncbi.nlm.nih.gov]

45. Chemical Synthesis of Glycopeptides containing l-Arabinosylated Hydroxyproline and
Sulfated Tyrosine - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.creative-peptides.com/resources/fmoc-solid-phase-peptide-synthesis-mechanism-and-protocol.html
https://www.creative-peptides.com/resources/fmoc-solid-phase-peptide-synthesis-mechanism-and-protocol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6054048/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6054048/
https://pubmed.ncbi.nlm.nih.gov/27747990/
https://pubmed.ncbi.nlm.nih.gov/27747990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5442266/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5442266/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5442266/
https://www.researchgate.net/publication/393962758_Thiol-Michael_Addition_of_Thiolated_Lipids_at_Dehydroalanine-Residue-Containing_Peptides
https://experiments.springernature.com/articles/10.1007/978-1-4939-2999-3_5
https://experiments.springernature.com/articles/10.1007/978-1-4939-2999-3_5
https://pubmed.ncbi.nlm.nih.gov/12781460/
https://pubmed.ncbi.nlm.nih.gov/12781460/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9400947/
https://figshare.com/articles/journal_contribution/Synthesis_of_i_S_i_-Linked_Glycopeptides_in_Aqueous_Solution/3698802?backTo=/collections/Synthesis_of_i_S_i_-Linked_Glycopeptides_in_Aqueous_Solution/3395316
https://figshare.com/articles/journal_contribution/Synthesis_of_i_S_i_-Linked_Glycopeptides_in_Aqueous_Solution/3698802?backTo=/collections/Synthesis_of_i_S_i_-Linked_Glycopeptides_in_Aqueous_Solution/3395316
https://www.tcichemicals.com/OP/en/c/12640
https://www.tcichemicals.com/OP/en/c/12640
https://www.preprints.org/manuscript/202501.1052/v1
https://www.preprints.org/manuscript/202501.1052/v1
https://www.researchgate.net/publication/5768317_Solid-phase_peptide_synthesis_from_standard_procedures_to_the_synthesis_of_difficult_sequences
https://www.peptide.com/resources/solid-phase-peptide-synthesis/
https://www.protocols.io/view/hplc-purification-of-peptides-gvsbw6e.pdf
https://www.mdpi.com/1420-3049/26/9/2619
https://www.promega.com/-/media/files/resources/product-guides/proteomics/protein-characterization-by-mass-spectrometry.pdf?la=en&utm_source=promegaconnections_8_24_2018&utm_medium=social&utm_campaign=none&utm_term=protease
https://www.creative-biolabs.com/glycoprotein/synthesis-of-n-glycopeptides.htm
https://pubmed.ncbi.nlm.nih.gov/19632472/
https://pubmed.ncbi.nlm.nih.gov/19632472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10043930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10043930/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Dehydroalanine: A Versatile Handle for Peptide Ligation
and Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10760469#dehydroalanine-as-a-handle-for-peptide-
ligation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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